62-97-5

Diphemanil methylsulfate

In Stock

• CAS RN:
• 62-97-5

• Formula:
• C20H24N·CH3O4S

• InChI:
• InChI=1S/C20H24N.CH4O4S/c1-21(2)15-13-19(14-16-21)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18;1-5-6(2,3)4/h3-12H,13-16H2,1-2H3;1H3,(H,2,3,4)/q+1;/p-1

• InChIKey:
• BREMLQBSKCSNNH-UHFFFAOYSA-M

• Diphemanil is a quaternary ammonium anticholinergic agent. It induces relaxation of isolated guinea pig trachea strips precontracted with methacholine (EC50 = 0.12 nM). Diphemanil reverses increases in lung resistance and decreases in dynamic lung compliance induced by the non-selective acetylcholine receptor agonist carbachol (carbamoylcholine; ) in vagotomized cats (ED50s = 17.5 and 19.3 µg/kg, respectively). It reduces salivation induced by the muscarinic acetylcholine receptor agonist pilocarpine in mice when administered subcutaneously at doses ranging from 1.25 to 10 mg/kg.
  Diphemanil methylsulfate is the alkene resulting from the formal Wittig olefination of benzophenone and 1,1-dimethyl-4-bromopiperidinium methylsulfate. A quaternary ammonium anticholinergic, it binds muscarinic acetycholine receptors and thereby decreases secretory excretion of stomach acids...

5-(p-Methoxybenzylidene)rhodanine

In Stock

• CAS RN:
• 5462-97-5

• Formula:
• C11H9NO2S2

• InChI:
• InChI=1S/C11H9NO2S2/c1-14-8-4-2-7(3-5-8)6-9-10(13)12-11(15)16-9/h2-6H,1H3,(H,12,13,15)/b9-6-

• InChIKey:
• ORGCJYCWFZQEFX-TWGQIWQCSA-N

• 5-(p-Methoxybenzylidene)rhodanine is a useful research compound. Its molecular formula is C11H9NO2S2 and its molecular weight is 251.3 g/mol. The purity is usually 95%.

Isopropyl valerate

Usually In Stock

• CAS RN:
• 18362-97-5

• Formula:
• C8H16O2

• InChI:
• InChI=1S/C8H16O2/c1-4-5-6-8(9)10-7(2)3/h7H,4-6H2,1-3H3

• InChIKey:
• OCAIYHCKLADPEG-UHFFFAOYSA-N

• Isopropyl valerate is a natural product found in Globicephala macrorhynchus and Globicephala melas with data available.

Picamilon

In Stock

• CAS RN:
• 34562-97-5

• Formula:
• C10H12N2O3

• InChI:
• InChI=1S/C10H12N2O3/c13-9(14)4-2-6-12-10(15)8-3-1-5-11-7-8/h1,3,5,7H,2,4,6H2,(H,12,15)(H,13,14)

• InChIKey:
• NAJVRARAUNYNDX-UHFFFAOYSA-N

• Picamilon is a derivative of γ-aminobutyric acid (GABA). It increases parietal cortical blood flow in rats and rabbits when administered at doses of 50 mg/kg, i.p. and 10 mg/kg, i.v., respectively. Picamilon (10 mg/kg) increases latency to enter the dark compartment in the passive avoidance conditioned reflex test in rats compared with control animals, indicating nootropic effects.
  Nicotinoyl-GABA is an antioxidant agent in neuroprotection treatment.
  

Tert-butyl 4-bromo-2-fluorobenzylcarbamate

In Stock

• CAS RN:
• 864262-97-5

• Formula:
• C12H15BrFNO2

• InChI:
• InChI=1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-7-8-4-5-9(13)6-10(8)14/h4-6H,7H2,1-3H3,(H,15,16)

• InChIKey:
• DTYUGOHKMHFOMT-UHFFFAOYSA-N

• Tert-butyl 4-bromo-2-fluorobenzylcarbamate is a useful research compound. Its molecular formula is C12H15BrFNO2 and its molecular weight is 304.15 g/mol. The purity is usually 95%.

[4-(Phenoxymethyl)phenyl]methanol

In Stock

• CAS RN:
• 262862-97-5

• Formula:
• C14H14O2

• InChI:
• InChI=1S/C14H14O2/c15-10-12-6-8-13(9-7-12)11-16-14-4-2-1-3-5-14/h1-9,15H,10-11H2

• InChIKey:
• MTQHORUPINPVTP-UHFFFAOYSA-N

• [4-(Phenoxymethyl)phenyl]methanol is a useful research compound. Its molecular formula is C14H14O2 and its molecular weight is 214.26 g/mol. The purity is usually 95%.

5-benzoyl-9-(3-chlorophenyl)-6-(4-methylphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one

• CAS RN:
• 351162-97-5

• Formula:
• C33H27ClN2O2

• InChI:
• InChI=1S/C33H27ClN2O2/c1-21-14-16-22(17-15-21)32-31-28(19-25(20-30(31)37)24-10-7-11-26(34)18-24)35-27-12-5-6-13-29(27)36(32)33(38)23-8-3-2-4-9-23/h2-18,25,32,35H,19-20H2,1H3

• InChIKey:
• YACALRSCCDEZAJ-UHFFFAOYSA-N

• 5-benzoyl-9-(3-chlorophenyl)-6-(4-methylphenyl)-8,9,10,11-tetrahydro-6H-benzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C33H27ClN2O2 and its molecular weight is 519g/mol. The purity is usually 95%.

Methyl 4-methyl-2-(pyrrolidin-1-yl)pyrimidine-5-carboxylate

Usually In Stock

• CAS RN:
• 924862-97-5

• Formula:
• C11H15N3O2

• InChI:
• InChI=1S/C11H15N3O2/c1-8-9(10(15)16-2)7-12-11(13-8)14-5-3-4-6-14/h7H,3-6H2,1-2H3

• InChIKey:
• LVZFFEYKLSDXFY-UHFFFAOYSA-N

• Methyl 4-methyl-2-(pyrrolidin-1-yl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C11H15N3O2 and its molecular weight is 221.26. The purity is usually 95%.

Ethyl [(2-{2-[(4-methoxybenzyl)amino]-2-oxoethyl}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate

In Stock

• CAS RN:
• 958962-97-5

• Formula:
• C24H24N4O5S

• InChI:
• InChI=1S/C24H24N4O5S/c1-3-33-21(30)14-34-24-27-18-7-5-4-6-17(18)22-26-19(23(31)28(22)24)12-20(29)25-13-15-8-10-16(32-2)11-9-15/h4-11,19H,3,12-14H2,1-2H3,(H,25,29)

• InChIKey:
• SACVSQVNSVQEAE-UHFFFAOYSA-N

• Ethyl [(2-{2-[(4-methoxybenzyl)amino]-2-oxoethyl}-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio]acetate is a useful research compound. Its molecular formula is C24H24N4O5S and its molecular weight is 480.54. The purity is usually 95%.

Ethyl 2-(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate

In Stock

• CAS RN:
• 898762-97-5

• Formula:
• C21H21NO3

• InChI:
• InChI=1S/C21H21NO3/c1-2-25-21(24)19-12-6-5-11-18(19)20(23)17-10-4-3-9-16(17)15-22-13-7-8-14-22/h3-12H,2,13-15H2,1H3

• InChIKey:
• KNFXGQMTGDLHBJ-UHFFFAOYSA-N

• Ethyl 2-(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzoate is a useful research compound. Its molecular formula is C21H21NO3 and its molecular weight is 335.4 g/mol. The purity is usually 95%.

5-Bromo-7-fluoroquinoline

In Stock

• CAS RN:
• 1239462-97-5

• Formula:
• C9H5BrFN

• InChI:
• InChI=1S/C9H5BrFN/c10-8-4-6(11)5-9-7(8)2-1-3-12-9/h1-5H

• InChIKey:
• KIRTXFHNXXGJLP-UHFFFAOYSA-N

• 5-Bromo-7-fluoroquinoline is a useful research compound. Its molecular formula is C9H5BrFN and its molecular weight is 226.048. The purity is usually 95%.

N-[1H-1,2,3-Benzotriazol-1-yl(4-methylphenyl)methyl]-4-methylaniline

Usually In Stock

• CAS RN:
• 1381762-97-5

• Formula:
• C21H20N4

• InChI:
• InChI=1S/C21H20N4/c1-15-7-11-17(12-8-15)21(22-18-13-9-16(2)10-14-18)25-20-6-4-3-5-19(20)23-24-25/h3-14,21-22H,1-2H3

• InChIKey:
• UVYFZVHQVOJWPH-UHFFFAOYSA-N

• N-[1H-1,2,3-Benzotriazol-1-yl(4-methylphenyl)methyl]-4-methylaniline is a useful research compound. Its molecular formula is C21H20N4 and its molecular weight is 328.419. The purity is usually 95%.

4-methyl-1-({1-[(3-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole

In Stock

• CAS RN:
• 2549062-97-5

• Formula:
• C16H21N3

• InChI:
• InChI=1S/C16H21N3/c1-13-4-3-5-15(6-13)9-18-10-16(11-18)12-19-8-14(2)7-17-19/h3-8,16H,9-12H2,1-2H3

• InChIKey:
• BJHVQCCZYGPGAI-UHFFFAOYSA-N

• 4-methyl-1-({1-[(3-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole is a useful research compound. Its molecular formula is C16H21N3 and its molecular weight is 255.36 g/mol. The purity is usually 95%.